Cas no 64570-28-1 (2-(4-Octylphenyl)acetic acid)

• Product Name: 2-(4-Octylphenyl)acetic acid
• CAS No: 64570-28-1
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 1024161
• PubChem ID: 12387347
• Update Time: 2025-04-20

2-(4-Octylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Octylphenyl)acetic acid
• DB-337665
• SCHEMBL2674656
• (4-OCTYLPHENYL)ACETIC ACID
• 64570-28-1
• p-octylphenylacetic acid
• DTXSID00495816
• RLSOOAYGFMAZRR-UHFFFAOYSA-N
• 2-(4-Octylphenyl)aceticacid

• Inchi： 1S/C16H24O2/c1-2-3-4-5-6-7-8-14-9-11-15(12-10-14)13-16(17)18/h9-12H,2-8,13H2,1H3,(H,17,18)
• InChI Key： RLSOOAYGFMAZRR-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)CCCCCCCC)=O

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3